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Compound of Interest

Compound Name: Tangeretin

Cat. No.: B192479 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tangeretin, a polymethoxylated flavone found predominantly in citrus peels, is recognized for

its potential health benefits, including anti-tumor, neuroprotective, and cholesterol-lowering

properties.[1] This application note details a simple, cost-effective, and precise UV-visible

spectrophotometric method for the quantitative estimation of tangeretin. The described

protocol is validated according to the International Conference on Harmonisation (ICH)

guidelines and is suitable for routine analysis of tangeretin in various samples, including

extracts from natural products.[1][2]

Principle
The method is based on the principle that tangeretin exhibits strong absorbance in the

ultraviolet (UV) region of the electromagnetic spectrum. The wavelength of maximum

absorbance (λmax) for tangeretin has been determined to be 327 nm.[1][2] By measuring the

absorbance of a sample solution at this wavelength, the concentration of tangeretin can be

determined using a calibration curve prepared with standard solutions of known concentrations.

This relationship is governed by the Beer-Lambert law, which states that the absorbance of a

solution is directly proportional to the concentration of the analyte.
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Instrumentation: A double-beam UV-Visible Spectrophotometer with a spectral bandwidth of

1 nm.

Reagents and Standards:

Tangeretin reference standard (purity ≥98%)

Methanol (HPLC grade)

Water (deionized or distilled)

Glassware: Calibrated volumetric flasks, pipettes, and quartz cuvettes.

Experimental Protocols
Preparation of Standard Stock Solution

Accurately weigh 10 mg of tangeretin reference standard.

Transfer the standard to a 10 mL calibrated volumetric flask.

Dissolve the standard in a small amount of methanol and then make up the volume to 10 mL

with the same solvent to obtain a stock solution of 1000 µg/mL.

From this stock solution, prepare a working stock solution of 100 µg/mL by diluting 1 mL to

10 mL with a co-solvent system of methanol and water (25:75 v/v).

Determination of Wavelength of Maximum Absorbance
(λmax)

From the working stock solution (100 µg/mL), prepare a dilution to obtain a concentration of

10 µg/mL using the co-solvent system (methanol:water, 25:75 v/v).

Scan this solution over the UV-visible range of 200-800 nm using the co-solvent system as a

blank.

The wavelength at which maximum absorbance is observed is the λmax for tangeretin. The

reported λmax is 327 nm. Other studies have reported maximum absorbance at wavelengths
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of 210 nm, 250 nm, 270 nm, and 334 nm.

Preparation of Calibration Curve
Prepare a series of calibration standards by appropriately diluting the working stock solution

(100 µg/mL) with the co-solvent system to achieve concentrations in the range of 0.5-10

µg/mL.

Measure the absorbance of each calibration standard at 327 nm using the co-solvent system

as a blank.

Plot a graph of absorbance versus concentration.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²).

Sample Preparation (Example: Orange Peel Powder)
Dry the orange peel in a vacuum oven at 60°C to a constant weight and then pulverize it into

a powder (approximately 40-mesh).

Extract the tangeretin from the powder using a suitable method such as Soxhlet extraction

or ultrasonic extraction with methanol. For ultrasonic extraction, a solvent-to-solid ratio of 20

mL/g can be used, with extraction performed in an ultrasonic water bath for 60 minutes.

Combine the extracts and concentrate them under reduced pressure.

Reconstitute the residue in the co-solvent system (methanol:water, 25:75 v/v) to an

appropriate concentration to fall within the linear range of the calibration curve.

Filter the final solution through a 0.45 µm membrane filter prior to analysis.

Estimation of Tangeretin in Sample
Measure the absorbance of the prepared sample solution at 327 nm using the co-solvent

system as a blank.
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Calculate the concentration of tangeretin in the sample using the equation of the line

obtained from the calibration curve.

Method Validation Summary
The described UV spectrophotometric method has been validated according to ICH guidelines,

demonstrating its suitability for the intended purpose. The validation parameters are

summarized in the table below.

Parameter Result Reference

Wavelength of Maximum

Absorbance (λmax)
327 nm

Linearity Range 0.5 - 10 µg/mL

Correlation Coefficient (R²) 0.9999

Accuracy (% Recovery) 98.29% - 100.02%

Precision (% RSD)

- Intra-day < 2%

- Inter-day < 2%

Limit of Detection (LOD) 0.77 µg/mL

Limit of Quantitation (LOQ) 2.33 µg/mL

Robustness

The method is robust for small

variations in the percentage of

methanol in the co-solvent

system.

Ruggedness (% RSD)

< 2% (when analyzed on

different instruments in

different labs)

Experimental Workflow
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Caption: Experimental workflow for tangeretin estimation.

Conclusion
The UV-visible spectrophotometric method described provides a simple, rapid, accurate, and

precise means for the quantitative estimation of tangeretin. Its successful validation in

accordance with ICH guidelines ensures the reliability of the results, making it a valuable tool

for quality control and research in the pharmaceutical and nutraceutical industries. The

application of this method to determine tangeretin content in orange peel powder extracts has

demonstrated its practical utility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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